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Compound of Interest

Compound Name: Oxyphenbutazone-d9

Cat. No.: B564727

For Immediate Implementation by Laboratory Personnel

This document provides essential guidance on the safe and compliant disposal of
Oxyphenbutazone-d9, a deuterated analog of the non-steroidal anti-inflammatory drug
(NSAID) Oxyphenbutazone. Adherence to these procedures is critical for ensuring personnel
safety and environmental protection. The disposal protocols for Oxyphenbutazone-d9 are
identical to those for its non-deuterated counterpart, Oxyphenbutazone.

Core Safety and Handling Principles

Oxyphenbutazone is classified as harmful if swallowed and very toxic to aquatic life.[1][2]
Therefore, preventing its release into the environment is a primary concern.[1][2] When
handling Oxyphenbutazone-d9, it is imperative to use personal protective equipment,
including gloves, lab coats, and eye protection, and to work in a well-ventilated area to avoid
dust formation and inhalation.[1]

Quantitative Hazard and Disposal Information

For quick reference, the following table summarizes key data pertaining to the hazards and
disposal considerations for Oxyphenbutazone, which are applicable to Oxyphenbutazone-d9.
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Parameter Value Source

. Harmful if swallowed (GHS
Acute Toxicity (Oral) 2]
Category 4)

_ o Very toxic to aquatic life (GHS
Aquatic Toxicity Cat N [1][2]
ategory

LD50 (Oral, Rat) 329 mg/kg

LD50 (Oral, Mouse) 330 mg/kg

Recommended Disposal

High-temperature incineration 3[4
Method g P [31[4]

) Avoid release to the
Precautionary Statement ] [1][2]
environment

Step-by-Step Disposal Protocol

The preferred method for the disposal of unwanted pharmaceuticals, including
Oxyphenbutazone-d9, is high-temperature incineration in a licensed hazardous waste facility.
[3][4] This ensures the complete destruction of the compound, minimizing environmental
impact.

Experimental Protocol for Disposal:

While specific experimental protocols for the chemical decomposition of Oxyphenbutazone-d9
are not readily available, the universally accepted best practice is thermal destruction. The
following procedural steps should be followed:

¢ Segregation and Collection:

o Collect all waste Oxyphenbutazone-d9, including pure compound, contaminated
materials (e.g., weighing boats, gloves, wipes), and non-recyclable empty containers, in a
designated, clearly labeled, and sealed hazardous waste container.

o Ensure the container is compatible with the waste and will not leak.
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Waste Labeling:

o Label the hazardous waste container with "Hazardous Waste," the full chemical name
("Oxyphenbutazone-d9"), and the associated hazards (e.g., "Toxic," "Harmful if
Swallowed," "Hazardous to the Aquatic Environment").

Storage:

o Store the sealed hazardous waste container in a designated, secure area away from
incompatible materials and general laboratory traffic.

Arrangement for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

o Provide the contractor with the Safety Data Sheet (SDS) for Oxyphenbutazone.

Documentation:

o Maintain a record of the amount of Oxyphenbutazone-d9 waste generated and the date
of its transfer to the disposal contractor.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Oxyphenbutazone-d9.
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Caption: Workflow for the proper disposal of Oxyphenbutazone-d9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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